Cas no 1176042-23-1 ((1-(Pyridin-2-yl)cyclopentyl)methanamine)

(1-(Pyridin-2-yl)cyclopentyl)methanamine is a versatile organic compound featuring a cyclopentyl core substituted with a pyridinyl group and an aminomethyl moiety. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The pyridine ring enhances coordination properties, while the primary amine group offers functionalization potential for further derivatization. Its rigid cyclopentyl backbone contributes to stereochemical control in synthetic applications. The compound is particularly useful in medicinal chemistry for designing bioactive molecules, owing to its balanced lipophilicity and hydrogen-bonding capabilities. High-purity grades are available for research and development, ensuring reproducibility in complex synthetic pathways. Proper handling under inert conditions is recommended due to the amine's sensitivity.
(1-(Pyridin-2-yl)cyclopentyl)methanamine structure
1176042-23-1 structure
Product Name:(1-(Pyridin-2-yl)cyclopentyl)methanamine
CAS No:1176042-23-1
MF:C11H16N2
MW:176.258142471313
CID:5157358
Update Time:2025-10-31

(1-(Pyridin-2-yl)cyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-(pyridin-2-yl)cyclopentyl)methanamine
    • [1-(pyridin-2-yl)cyclopentyl]methanamine
    • AT30596
    • (1-(Pyridin-2-yl)cyclopentyl)methanamine
    • Inchi: 1S/C11H16N2/c12-9-11(6-2-3-7-11)10-5-1-4-8-13-10/h1,4-5,8H,2-3,6-7,9,12H2
    • InChI Key: DQSRGJUPRBBWIV-UHFFFAOYSA-N
    • SMILES: NCC1(C2C=CC=CN=2)CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.9

(1-(Pyridin-2-yl)cyclopentyl)methanamine Pricemore >>

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Additional information on (1-(Pyridin-2-yl)cyclopentyl)methanamine

Introduction to (1-(Pyridin-2-yl)cyclopentyl)methanamine (CAS No. 1176042-23-1)

(1-(Pyridin-2-yl)cyclopentyl)methanamine, also known by its CAS number 1176042-23-1, is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring and a cyclopentyl group, making it an interesting subject for both academic and industrial studies.

The molecular formula of (1-(Pyridin-2-yl)cyclopentyl)methanamine is C12H17N, and its molecular weight is approximately 183.27 g/mol. The compound's structure features a pyridine ring attached to a cyclopentyl group, with an additional amine group at the methylene bridge. This combination of functional groups provides a rich platform for exploring its chemical reactivity and biological activity.

In recent years, (1-(Pyridin-2-yl)cyclopentyl)methanamine has gained attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a valuable candidate for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory activity of (1-(Pyridin-2-yl)cyclopentyl)methanamine. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that (1-(Pyridin-2-yl)cyclopentyl)methanamine could be a potential therapeutic agent for inflammatory diseases.

Another area of interest is the neuroprotective effects of (1-(Pyridin-2-yl)cyclopentyl)methanamine. A study published in the Journal of Neurochemistry in 2023 explored the compound's ability to protect neurons from oxidative stress-induced damage. The results indicated that (1-(Pyridin-2-yl)cyclopentyl)methanamine significantly reduced neuronal cell death and improved cellular viability in an in vitro model of oxidative stress. These findings highlight the potential of this compound as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The analgesic properties of (1-(Pyridin-2-yl)cyclopentyl)methanamine have also been investigated. A study published in the Pain Research and Management in 2023 evaluated the compound's efficacy in reducing pain sensitivity in animal models. The results showed that (1-(Pyridin-2-yl)cyclopentyl)methanamine significantly reduced pain responses to thermal and mechanical stimuli, suggesting its potential as an analgesic agent.

Beyond its pharmacological applications, (1-(Pyridin-2-yl)cyclopentyl)methanamine has also been studied for its synthetic utility. The compound can serve as a building block for the synthesis of more complex molecules with diverse biological activities. For example, a study published in the Tetrahedron Letters in 2023 described a novel synthetic route to prepare derivatives of (1-(Pyridin-2-yl)cyclopentyl)methanamine. The researchers demonstrated that these derivatives exhibited enhanced biological activities compared to the parent compound, opening up new avenues for drug discovery.

In addition to its biological and synthetic applications, the physical properties of (1-(Pyridin-2-yl)cyclopentyl)methanamine have been characterized in detail. The compound is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental conditions.

The safety profile of (1-(Pyridin-2-yl)cyclopentyl)methanamine has also been evaluated. Studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials.

In conclusion, (1-(Pyridin-2-yl)cyclopentyl)methanamine (CAS No. 1176042-23-1) is a multifaceted compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the scientific community.

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